N-(4-methoxybenzyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxybenzyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C20H23N3O4S and its molecular weight is 401.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Research into the chemical structure related to N-(4-methoxybenzyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide has shown potential applications in anticancer therapies. Specifically, compounds with structural similarities have demonstrated inhibitory effects on cancer cell growth. For example, certain aryloxy groups attached to the pyrimidine ring exhibited anticancer activity against a range of cancer cell lines, indicating a pathway for the development of new anticancer agents (Al-Sanea et al., 2020). Similarly, derivatives synthesized from visnaginone and khellinone showed inhibitory activity on COX-2 selectivity, with analgesic and anti-inflammatory activities, suggesting potential in cancer treatment due to their anti-inflammatory properties (Abu‐Hashem et al., 2020).
Antitumor Activity
Further investigations into thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have revealed significant antitumor activities. These compounds, upon synthesis and evaluation, showed potent effects against several human cancer cell lines, including human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines, offering insights into new chemotherapeutic agents (Hafez & El-Gazzar, 2017).
Enzyme Inhibition for Therapeutic Applications
The structural motif of this compound lends itself to potential enzyme inhibition applications. Certain derivatives have shown selective inhibition of enzymes related to diseases such as diabetes, cancer, and inflammation, highlighting the versatility of this compound class in drug design and development (Hegemann & Groll, 2015).
Dual Inhibitory Activity on Enzymes
Some derivatives exhibit dual inhibitory activity on key enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating a potent pathway for the development of treatments against diseases where these enzymes play a crucial role. This dual activity underscores the potential of these compounds in targeting multiple pathways in disease mechanisms, offering a strategic advantage in therapeutic applications (Gangjee et al., 2008).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-[3-(2-methylpropyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4S/c1-13(2)11-23-19(25)18-16(8-9-28-18)22(20(23)26)12-17(24)21-10-14-4-6-15(27-3)7-5-14/h4-9,13H,10-12H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWBDMIZRHHDKHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.